Cas no 81276-02-0 ((+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid)
81276-02-0 structure
Product name:(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid
(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid Chemical and Physical Properties
Names and Identifiers
-
- (+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid
- 11,12-EET
- 11,12-epoxy-5,8,14-eicosatrienoicacid
- 11,12-Epoxyeicosatrienoic acid
- KBio2_002583
- Bio2_000495
- KBio2_000015
- Bio1_001123
- KBioSS_000015
- KBio3_000030
- NS00015218
- 11,12-epoxy-5,8,14-eicosatrienoic acid
- DTXSID00868607
- 10-(3-oct-2-enyloxiran-2-yl)deca-5,8-dienoic acid
- Bio1_000145
- KBioGR_000015
- Bio2_000015
- Bio1_000634
- ((c)I)11(12)-EET
- (+/-)11(12)-EET
- 123931-40-8
- 10-[3-(oct-2-en-1-yl)oxiran-2-yl]deca-5,8-dienoic acid
- KBio2_005151
- CBiol_001859
- KBio3_000029
- SCHEMBL2508935
- 81276-02-0
- CHEBI:171868
- 11,12-Epoxy-(5Z,8Z,14Z)-eicosatrienoic acid, ~100 mug/mL in ethanol, >=95%
- NS00073981
- (+/-)11(12)- epoxy- 5Z, 8Z, 14Z- eicosatrienoic acid
- SCHEMBL4065570
- 5,8-Decadienoic acid, 10-(3-(2-octenyl)oxiranyl)-
- LMFA03090011
- 10-(3-(Oct-2-en-1-yl)oxiran-2-yl)deca-5,8-dienoic acid
- (5E,8E)-10-[3-[(E)-oct-2-enyl]oxiran-2-yl]deca-5,8-dienoic acid
- (5E,8E)-10-{3-[(2E)-oct-2-en-1-yl]oxiran-2-yl}deca-5,8-dienoic acid
- 11,12-Oxido-5,8,14-eicosatrienoic acid
- ()11(12)-EET
-
- Inchi： InChI=1S/C20H32O3/c1-2-3-4-5-9-12-15-18-19(23-18)16-13-10-7-6-8-11-14-17-20(21)22/h6,8-10,12-13,18-19H,2-5,7,11,14-17H2,1H3,(H,21,22)
- InChI Key： DXOYQVHGIODESM-UHFFFAOYSA-N
- SMILES： CCCCCC=CCC1C(O1)CC=CCC=CCCCC(=O)O
Computed Properties
- Exact Mass: 320.23500
- Monoisotopic Mass: 320.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 14
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- XLogP3: 5.4
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Flash Point: 9 °C
- PSA: 49.83000
- LogP: 5.42790
(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid Security Information
- Hazardous Material transportation number：UN 1170 3/PG 3
- WGK Germany：3
- Hazard Category Code： 11-36/37/38
- Safety Instruction： S16; S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R11; R36/37/38
(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-220579A-50µg |
(±)11(12)-EET, |
81276-02-0 | ≥95% | 50µg |
￥654.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-220579-25µg |
(±)11(12)-EET, |
81276-02-0 | ≥95% | 25µg |
￥361.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-220579A-50 µg |
(±)11(12)-EET, |
81276-02-0 | ≥95% | 50µg |
￥654.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-220579-25 µg |
(±)11(12)-EET, |
81276-02-0 | ≥95% | 25µg |
￥361.00 | 2023-07-10 |
(+/-)11,12-epoxyeicosa-5z,8z,14z-trienoic acid Related Literature
-
Tingting Zhou,Zhiwei Wang,Mengting Guo,Ka Zhang,Li Geng,Aiqin Mao,Yujiao Yang,Fan Yu Food Funct. 2020 11 10137
-
Qiong Huang,Chunyan Chen,Zhongxiao Zhang,Qun Xue Mol. Omics 2023 19 726
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